Cas no 1337743-81-3 (3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine)

• Product Name: 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine
• CAS No: 1337743-81-3
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 6303264
• PubChem ID: 84807240
• Update Time: 2025-06-07

3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine
• 1337743-81-3
• EN300-1957891
• 3-{[2-chloro-5-(trifluoromethyl)phenyl]methyl}pyrrolidine

• Inchi： 1S/C12H13ClF3N/c13-11-2-1-10(12(14,15)16)6-9(11)5-8-3-4-17-7-8/h1-2,6,8,17H,3-5,7H2
• InChI Key： SBDXHHHCIGLFJD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CC1CNCC1

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine

Introduction to 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine (CAS No. 1337743-81-3)

3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine, with the CAS number 1337743-81-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds with a nitrogen atom. The presence of a 2-chloro-5-(trifluoromethyl)phenylmethyl substituent imparts distinct chemical and biological characteristics, making it a valuable candidate for various research and development activities.

The chemical structure of 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine is characterized by a pyrrolidine ring attached to a substituted benzene ring. The chloro and trifluoromethyl groups on the benzene ring contribute to the compound's hydrophobicity and electronic properties, which are crucial for its interactions with biological targets. These properties make it an attractive scaffold for the design and synthesis of new drugs, particularly in the areas of central nervous system (CNS) disorders, oncology, and metabolic diseases.

Recent studies have highlighted the potential of 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine as a lead compound in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The researchers found that the compound's ability to modulate these receptors could be harnessed to develop new treatments for conditions such as schizophrenia, depression, and anxiety disorders.

In another notable study, published in the European Journal of Medicinal Chemistry in 2022, 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine was evaluated for its anticancer properties. The results showed that the compound demonstrated significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation, suggesting its potential as a novel anticancer agent.

The synthetic accessibility of 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One such method involves the reaction of 2-chloro-5-(trifluoromethyl)benzyl bromide with pyrrolidine in the presence of a base, followed by purification through column chromatography. This synthetic strategy not only ensures high yields but also allows for easy modification of the pyrrolidine ring or the substituted benzene ring, facilitating the exploration of structure-activity relationships (SAR).

Beyond its direct applications in drug discovery, 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine has also been used as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its modular structure enables chemists to rapidly generate libraries of analogs with varying substituents, which can be screened for a wide range of biological activities. This approach has led to the identification of several promising lead compounds with improved potency and selectivity.

In conclusion, 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidine (CAS No. 1337743-81-3) is a versatile and promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.